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Compound of Interest

Compound Name: O-Benzyl-DL-serine

Cat. No.: B1265372 Get Quote

Essential Safety and Handling Guide for O-
Benzyl-DL-serine
This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for the handling of O-Benzyl-DL-serine. Adherence to these procedures is

critical for ensuring personal safety and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)
While O-Benzyl-DL-serine is not classified as a hazardous substance, standard laboratory

best practices dictate the use of appropriate personal protective equipment to minimize

exposure and ensure safety.[1][2]
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1

standards are recommended.

[3]

Hand Protection Chemical-Resistant Gloves

Nitrile, neoprene, or butyl

rubber gloves are suitable.[1] It

is important to consult the

manufacturer's glove

compatibility chart for specific

breakthrough times.

Body Protection Laboratory Coat

A long-sleeved lab coat, fully

buttoned, is required.[3] For

operations with a higher risk of

splashing, a chemical-resistant

apron is advised.

Respiratory Protection Fume Hood

All handling of O-Benzyl-DL-

serine powder, especially

when weighing or preparing

solutions, should be conducted

within a certified chemical

fume hood to prevent

inhalation of dust.[4]

Operational Plan: Step-by-Step Handling Protocol
Proper handling from receipt to disposal is crucial for safety and maintaining the integrity of the

compound.

Receiving and Inspection: Upon receipt, visually inspect the container for any damage or

leaks.

Storage: Store O-Benzyl-DL-serine in a tightly sealed container in a cool, dry, and well-

ventilated area.[5][6] It is incompatible with strong oxidizing agents.[1] Recommended
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storage temperature is between 0-8 °C.[7]

Preparation:

Before handling, ensure all required PPE is correctly worn.

All manipulations, including weighing and transferring, should be performed in a chemical

fume hood to avoid dust generation.[4]

Handling:

Use designated spatulas and weigh boats for transferring the powder.

Avoid direct contact with skin and eyes.[1]

In case of accidental contact, follow the first aid measures outlined in the Safety Data

Sheet.[5]

Post-Handling:

Clean the work area thoroughly after handling.

Dispose of all contaminated materials as outlined in the disposal plan.

Wash hands thoroughly with soap and water after removing gloves.[1]

Disposal Plan
Proper disposal of O-Benzyl-DL-serine and any associated waste is essential to prevent

environmental contamination and comply with regulations.

Unused Compound: Dispose of as chemical waste in a properly labeled and sealed

container.[3] All waste must be handled in accordance with local, state, and federal

regulations.[1]

Contaminated Materials: Any materials, such as gloves, absorbent pads, and pipette tips,

that have come into contact with O-Benzyl-DL-serine should be disposed of in a designated

hazardous waste container.[3][4]
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Solutions: Aqueous and organic solutions containing O-Benzyl-DL-serine should be

collected in separate, appropriate hazardous waste containers. Do not pour down the drain.

[1][3]

Quantitative Data Summary
The following table summarizes key physical and safety data for O-Benzyl-DL-serine.

Property Value Source

Physical State Solid [5]

Appearance White to off-white powder [7]

Molecular Formula C₁₀H₁₃NO₃ [5]

Molecular Weight 195.22 g/mol [8]

Melting Point 225 °C / 437 °F [8]

Solubility Does not mix well with water [1]

Incompatible Materials Strong oxidizing agents [1]

Hazardous Decomposition
None under normal use

conditions
[8]

Experimental Protocols
Emergency Procedures for Accidental Release:

In the event of a spill, follow these steps:

Minor Spills:

Clean up all spills immediately.[1]

Avoid contact with skin and eyes.[1]

Wear appropriate PPE.
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Sweep up the solid material and place it into a suitable container for disposal.[5]

Avoid generating dust.[5]

Clean the spill area with soap and water.

Major Spills:

Clear the area of all personnel and move upwind.[1]

Alert the appropriate emergency responders and inform them of the location and nature of

the hazard.[1]

Only trained personnel with appropriate respiratory protection and protective clothing

should handle the cleanup.
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Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)

Prepare work area in a chemical fume hood

Weigh O-Benzyl-DL-serine

Transfer to reaction vessel

Conduct experiment

Clean work area

Segregate and label waste

Dispose of waste according to protocol

Doff PPE and wash hands
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Caption: Workflow for handling O-Benzyl-DL-serine.
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Minor Spill Response Major Spill Response

action_node Spill Occurs

Is the spill minor?

Wear appropriate PPE

Yes

Evacuate the area and move upwind

No

action_node_minor

Sweep up solid material

Place in a sealed container for disposal

Clean spill area with soap and water

action_node_major

Alert emergency responders

Allow only trained personnel to clean up
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Caption: Emergency response for an O-Benzyl-DL-serine spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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